Methyl 1-(5-bromopyrimidin-2-yl)piperidine-4-carboxylate

• IUPAC Name: methyl 1-(5-bromopyrimidin-2-yl)piperidine-4-carboxylate
• InChI: InChI=1S/C11H14BrN3O2/c1-17-10(16)8-2-4-15(5-3-8)11-13-6-9(12)7-14-11/h6-8H,2-5H2,1H3
• InChI Key: CCUNQFMNCAFIEV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCN(CC1)C2=NC=C(C=N2)Br
• Molecular Formula: C11H14BrN3O2
• DSSTOX Substance ID: DTXSID40661735
• Molecular Weight: 300.15 g/mol
• CAS RN: 914347-01-6

Description

Methyl 1-(5-bromopyrimidin-2-yl)piperidine-4-carboxylate (MBC) is a small molecule of significant interest to the scientific community due to its wide range of applications in various areas of research. MBC is a small organic molecule containing a pyrimidine ring, a bromine atom and a carboxyl group. It has been used extensively in biochemical and physiological research, as well as in drug discovery and development.

Scientific Research Applications

Synthesis and Characterization

• Development of Heterocyclic Compounds : A study by Matulevičiūtė et al. (2021) detailed the regioselective synthesis of novel methyl 3- and 5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates as heterocyclic amino acids, highlighting their potential as achiral and chiral building blocks in medicinal chemistry. The synthesis involved converting piperidine-4-carboxylic and (R)- and (S)-piperidine-3-carboxylic acids into β-keto esters, further reacting with N,N-dimethylformamide dimethyl acetal and various N-mono-substituted hydrazines (Matulevičiūtė et al., 2021).

Biological Applications

• Antimicrobial Activity : Nural et al. (2018) synthesized a series of polysubstituted methyl 5,5-diphenyl-1-(thiazol-2-yl)pyrrolidine-2-carboxylate derivatives, which exhibited interesting antibacterial activity against A. baumannii and M. tuberculosis H37Rv strains. This study demonstrates the potential of these compounds as starting points for developing powerful antimycobacterial agents (Nural et al., 2018).

Physicochemical and Photophysical Investigation

• Probe for Determining CMC of Surfactants : Alsharif et al. (2018) explored the physicochemical and photophysical properties of Ethyl 4 - (9-ethyl-9H-carbazol-3-yl) – 2 – methyl - 5- oxo - 4, 5 - dihydro-1H-indeno[1,2-b]pyridine-3-carboxylate (ECPC), synthesized via a one-pot multi-component reaction. This compound demonstrated the ability to act as a probe for determining the critical micelle concentrations (CMC) of surfactants, showcasing its utility in analytical chemistry (Alsharif et al., 2018).